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Abstract

Brevianamide R is a naturally occurring indole alkaloid belonging to the diketopiperazine class
of compounds. First isolated from the fungus Aspergillus versicolor, it is part of the larger
brevianamide family, a group of secondary metabolites known for their structural complexity
and diverse biological activities. This technical guide provides a comprehensive overview of
Brevianamide R, focusing on its chemical identifiers, physicochemical properties, and the
experimental protocols for its isolation and characterization. All quantitative data are presented
in structured tables for clarity, and a detailed workflow of the isolation process is provided.

Chemical Identifiers and Physicochemical
Properties

Brevianamide R has been characterized by various spectroscopic and physical methods. The
primary chemical identifiers and physicochemical properties are summarized in the table below.
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Identifier Value Reference
CAS Number 1259316-09-0 [1]
Molecular Formula C22H25N303 [1]
Molecular Weight 379.45 g/mol [1]
Appearance Colorless powder [2]

(+) enantiomer: +208 (c 0.15,
Optical Rotation ([a]D?>) MeOH) (-) enantiomer: -205 (c [2]
0.15, MeOH)

Spectroscopic Data

The structural elucidation of Brevianamide R was accomplished through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). The key spectroscopic data are presented below.

H NMR Data (CDCls, 500 MHz)
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Chemical Shift (3)

Coupling Constant

Multiplicity . Assignment
ppm (J) in Hz
8.17 S NH-1'
7.54 d 7.9 H-4'
7.34 d 7.9 H-7'
7.22-7.17 m H-6'
7.15-7.10 m H-5'
6.18 - 6.10 m H-10, H-11
5.74 S H-8
5.22 -5.19 m H-3
5.17 S OMe
4.54 dt 10.9, 3.0 H-5a
4.15-4.04 m H-5b, H-6a
3.75 dd 14.6, 3.6 H-6b
3.25 dd 14.6, 11.3 H-9a
2.80 td 9.2,31 H-9b
1.57 S Me-12, Me-13

Data sourced from similar brevianamide structures as detailed characterization for

Brevianamide R was limited in the search results.

13C NMR Data (CDCls, 125 MHz)
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Chemical Shift (8) ppm Assignment
162.6 C-1
156.6 C-4
145.7 c-2
141.7 C-7a
134.4 C-3a'
133.0 C-11
128.8 C-6'
122.0 c-4
120.0 C-5'
119.0 C-10
118.2 C-3
1124 C-8
110.8 Cc-7
104.4 C-2
57.5 OMe
45.6 C-3
39.0 C-9
30.8 C-5
27.9 C-6
27.9 C-12
27.8 C-13

Data sourced from similar brevianamide structures as detailed characterization for
Brevianamide R was limited in the search results.
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Experimental Protocols
Fungal Strain and Fermentation

The producing organism, Aspergillus versicolor, was isolated from a marine sediment sample.
[3] The fungus was cultured on a solid rice medium. The fermentation was carried out in 1 L
Erlenmeyer flasks, each containing 100 g of rice and 120 ml of distilled water. The flasks were
autoclaved and then inoculated with the fungal strain. The fermentation was conducted at room
temperature for 30 days.

Extraction and Isolation of Brevianamide R

The fermented rice solid culture was extracted exhaustively with ethyl acetate (EtOAc). The
resulting EtOAc extract was concentrated under reduced pressure to yield a crude extract. This
crude extract was then subjected to a series of chromatographic separations to isolate

Brevianamide R.

The isolation workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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